Cas no 83622-28-0 (2-Propenoic acid, 2-methyl-, 1,1-diphosphonoethyl ester)

2-Propenoic acid, 2-methyl-, 1,1-diphosphonoethyl ester structure
83622-28-0 structure
Product name:2-Propenoic acid, 2-methyl-, 1,1-diphosphonoethyl ester
CAS No:83622-28-0
MF:C6H12O8P2
MW:274.102204322815
CID:668790
PubChem ID:22712909

2-Propenoic acid, 2-methyl-, 1,1-diphosphonoethyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid, 2-methyl-, 1,1-diphosphonoethyl ester
    • [1-(2-methylprop-2-enoyloxy)-1-phosphonoethyl]phosphonic acid
    • SCHEMBL3996709
    • 1-methacryloxyethane-1,1-diphosphonic acid
    • OKZPCVGZDBFDHW-UHFFFAOYSA-N
    • {1-[(2-Methylacryloyl)oxy]ethane-1,1-diyl}bis(phosphonic acid)
    • DTXSID20627697
    • 83622-28-0
    • Inchi: InChI=1S/C6H12O8P2/c1-4(2)5(7)14-6(3,15(8,9)10)16(11,12)13/h1H2,2-3H3,(H2,8,9,10)(H2,11,12,13)
    • InChI Key: OKZPCVGZDBFDHW-UHFFFAOYSA-N
    • SMILES: CC(=C)C(=O)OC(C)(P(=O)(O)O)P(=O)(O)O

Computed Properties

  • Exact Mass: 274.00074133g/mol
  • Monoisotopic Mass: 274.00074133g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 379
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 141Ų
  • XLogP3: -2.1

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